2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine

• IUPAC Name: (2,3-dichloropyridin-4-yl)-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidin-1-yl]methanone
• InChI: InChI=1S/C14H13Cl2N3O2/c1-8-7-11(21-18-8)10-3-2-6-19(10)14(20)9-4-5-17-13(16)12(9)15/h4-5,7,10H,2-3,6H2,1H3
• InChI Key: WBXPIRHHKXKEMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C2CCCN2C(=O)C3=C(C(=NC=C3)Cl)Cl
• Molecular Formula: C14H13Cl2N3O2
• Molecular Weight: 326.2 g/mol

Description

2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine, also known as DMOP, is a synthetic compound that belongs to the class of pyridine derivatives. It has been the subject of extensive scientific research due to its potential applications in various fields such as medicine, agriculture, and environmental sciences. In

Mechanism of Action

The mechanism of action of 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine is not fully understood, but it is believed to involve the inhibition of various enzymes and pathways in cells. 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation and tumorigenesis. It has also been shown to inhibit the activity of topoisomerase II, an enzyme that plays a role in DNA replication and repair. Additionally, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to exhibit various biochemical and physiological effects in cells and organisms. In cancer cells, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to induce cell cycle arrest and apoptosis, leading to the inhibition of tumor growth. In inflammatory cells, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to inhibit the production of pro-inflammatory cytokines, leading to the reduction of inflammation. In agricultural pests, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to disrupt the normal functioning of the nervous system, leading to paralysis and death.

Advantages and Limitations for Lab Experiments

2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in large quantities, making it readily available for use in experiments. It also exhibits a wide range of activities, making it a versatile compound for use in various fields. However, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has some limitations for use in lab experiments. It is a relatively new compound that has not been extensively studied, and its mechanism of action is not fully understood. Additionally, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine may exhibit toxicity to non-target organisms, making it important to use caution when handling and using the compound.

Future Directions

There are several future directions for the study of 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine. In medicine, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine could be further studied for its potential use as a drug delivery system, as well as for its anti-tumor and anti-inflammatory activities. In agriculture, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine could be further studied for its potential use as a pesticide, as well as for its effects on non-target organisms. In environmental sciences, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine could be further studied for its potential use in the remediation of contaminated soils and water. Additionally, further studies could be conducted to better understand the mechanism of action of 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine and its potential applications in various fields.

Synthesis Methods

2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine can be synthesized through a multi-step process that involves the reaction of various chemical reagents. The synthesis method involves the reaction of 2,3-dichloro-4-pyridinecarboxylic acid with 3-methyl-1,2-oxazol-5-amine in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with pyrrolidine-1-carboxylic acid in the presence of a coupling reagent and a catalyst to yield 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine.

Scientific Research Applications

2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been extensively studied for its potential applications in various fields such as medicine, agriculture, and environmental sciences. In medicine, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to exhibit anti-tumor, anti-inflammatory, and anti-microbial activities. It has also been studied for its potential use as a drug delivery system due to its ability to target specific cells and tissues. In agriculture, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been shown to exhibit herbicidal and insecticidal activities, making it a potential candidate for use as a pesticide. In environmental sciences, 2,3-Dichloro-4-[2-(3-methyl-1,2-oxazol-5-yl)pyrrolidine-1-carbonyl]pyridine has been studied for its potential use in the remediation of contaminated soils and water.